Cas no 2229465-91-0 (O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine)
O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine
- 2229465-91-0
- O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine
- EN300-1904925
-
- Inchi: 1S/C7H10BrNOS/c1-7(2,10-9)6-5(8)3-4-11-6/h3-4H,9H2,1-2H3
- InChI Key: OCKJPXSSSRVANC-UHFFFAOYSA-N
- SMILES: BrC1C=CSC=1C(C)(C)ON
Computed Properties
- Exact Mass: 234.96665g/mol
- Monoisotopic Mass: 234.96665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.5Ų
O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904925-0.05g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 0.05g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1904925-0.1g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 0.1g |
$1307.0 | 2023-09-18 | ||
| Enamine | EN300-1904925-0.25g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 0.25g |
$1366.0 | 2023-09-18 | ||
| Enamine | EN300-1904925-0.5g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 0.5g |
$1426.0 | 2023-09-18 | ||
| Enamine | EN300-1904925-1.0g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1904925-2.5g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 2.5g |
$2912.0 | 2023-09-18 | ||
| Enamine | EN300-1904925-5.0g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 5g |
$4309.0 | 2023-06-01 | ||
| Enamine | EN300-1904925-10.0g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 10g |
$6390.0 | 2023-06-01 | ||
| Enamine | EN300-1904925-1g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 1g |
$1485.0 | 2023-09-18 | ||
| Enamine | EN300-1904925-5g |
O-[2-(3-bromothiophen-2-yl)propan-2-yl]hydroxylamine |
2229465-91-0 | 5g |
$4309.0 | 2023-09-18 |
O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine
Introduction to O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine (CAS No. 2229465-91-0)
O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine (CAS No. 2229465-91-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine.
Chemical Structure and Properties
The molecular structure of O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine is composed of a brominated thiophene ring attached to a propanolamine moiety. The presence of the bromine atom and the thiophene ring imparts unique electronic and steric properties to the molecule. These features contribute to its stability and reactivity, making it an interesting candidate for various chemical reactions and biological studies. The compound has a molecular formula of C10H13BrNO2S and a molecular weight of approximately 307.18 g/mol.
Synthesis Methods
The synthesis of O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromothiophene with an appropriate propanolamine derivative under controlled conditions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition metal catalysts and microwave-assisted synthesis techniques. These improvements have not only enhanced the yield and purity of the final product but also reduced the overall environmental impact of the synthesis process.
Biological Activities
The biological activities of O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine have been extensively studied in recent years. Research has shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and protect cells from oxidative damage. Additionally, it has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. These properties make O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine a promising candidate for the treatment of various inflammatory diseases.
Pharmacological Applications
In the realm of pharmacology, O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine has shown potential as a lead compound for drug development. Preclinical studies have indicated that it possesses neuroprotective effects, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate specific cellular pathways involved in apoptosis and cell survival suggests that it may have applications in cancer therapy.
Clinical Trials and Future Directions
While O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine is still in the early stages of clinical evaluation, preliminary results are encouraging. Ongoing clinical trials are focused on assessing its safety, efficacy, and pharmacokinetic profile in human subjects. These trials aim to provide a comprehensive understanding of the compound's therapeutic potential and identify any potential side effects or contraindications.
In addition to its direct therapeutic applications, O-2-(3-bromothiophen-2-yl)propan-2-y lhydroxylamine is also being explored as a tool for understanding fundamental biological processes. Its unique structure and biological activities make it a valuable probe for investigating cellular signaling pathways and disease mechanisms.
Conclusion
In conclusion, O-2-(3-bromothiophen - 2 - yl ) propan - 2 - yl hydrox yl amine (CAS No. 2 09465 - 91 - 0 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activities, positions it as a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights into the potential therapeutic uses of this compound will emerge, contributing to the advancement of healthcare solutions.
2229465-91-0 (O-2-(3-bromothiophen-2-yl)propan-2-ylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)